Cas no 2060039-49-6 (2-cyclopentylcyclopropane-1-carbaldehyde)

• Product Name: 2-cyclopentylcyclopropane-1-carbaldehyde
• CAS No: 2060039-49-6
• MF: C₉H₁₄O
• MW: 138.206862926483
• MDL: MFCD30476728
• CID: 5163752
• PubChem ID: 137701813
• Update Time: 2025-11-01

2-cyclopentylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxaldehyde, 2-cyclopentyl-
• 2-cyclopentylcyclopropane-1-carbaldehyde

• MDL： MFCD30476728
• Inchi： 1S/C9H14O/c10-6-8-5-9(8)7-3-1-2-4-7/h6-9H,1-5H2
• InChI Key： BMNRYHSVZXGPHK-UHFFFAOYSA-N
• SMILES： C1(C=O)CC1C1CCCC1

Additional information on 2-cyclopentylcyclopropane-1-carbaldehyde

Professional Introduction to 2-cyclopentylcyclopropane-1-carbaldehyde (CAS No. 2060039-49-6)

2-cyclopentylcyclopropane-1-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2060039-49-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of cyclopropane derivatives, which are known for their unique structural properties and potential biological activities. The presence of both a cyclopentyl and a cyclopropane moiety in its molecular structure imparts distinct reactivity and functional characteristics, making it a valuable intermediate in the synthesis of more complex molecules.

The aldehyde functional group at the 1-position of the cyclopropane ring is particularly noteworthy, as it serves as a versatile handle for further chemical transformations. This feature allows for the introduction of various substituents through reactions such as nucleophilic addition, condensation, or oxidation, enabling the construction of diverse molecular architectures. In recent years, there has been growing interest in exploring the synthetic utility of such aldehydes in drug discovery and development.

One of the most compelling aspects of 2-cyclopentylcyclopropane-1-carbaldehyde is its potential application in medicinal chemistry. The cyclopropane ring is a well-documented pharmacophore that can modulate the pharmacokinetic and pharmacodynamic properties of attached molecules. Its rigid three-membered ring structure can enhance binding affinity to biological targets, while also influencing metabolic stability. The cyclopentyl group, on the other hand, contributes to lipophilicity and solubility, factors that are critical for drug formulation and bioavailability.

Recent studies have highlighted the role of cyclopropane derivatives in addressing various therapeutic challenges. For instance, modifications of the cyclopropane scaffold have been explored in the development of antimicrobial agents, where the unique steric constraints of the ring can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally, there is emerging evidence suggesting that cyclopropane-containing compounds may exhibit anti-inflammatory or analgesic properties, making them promising candidates for treating chronic inflammatory diseases.

The synthetic pathways to 2-cyclopentylcyclopropane-1-carbaldehyde have been optimized to ensure high yield and purity, which are essential for industrial-scale production. One common approach involves the reduction of a corresponding ketone or ester followed by functional group interconversion. Alternatively, cyclization reactions starting from acyclic precursors can be employed to construct the cyclopropane core. The choice of methodology often depends on factors such as cost-effectiveness, scalability, and environmental considerations.

In academic research, 2-cyclopentylcyclopropane-1-carbaldehyde has been utilized as a key building block in constructing more complex heterocyclic systems. For example, its reaction with nucleophiles such as amines or thiols can yield imines or thiazolidines, respectively. These intermediates are further transformed into biologically active molecules with potential applications in oncology and neurology. The ability to derivatize this compound into structurally diverse entities underscores its versatility as a synthetic intermediate.

The spectroscopic characterization of 2-cyclopentylcyclopropane-1-carbaldehyde is crucial for ensuring its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, including proton (¹H) and carbon (¹³C) NMR, as well as infrared (IR) spectroscopy and mass spectrometry (MS), are routinely employed to confirm its molecular structure. High-resolution NMR provides detailed information about proton environments and connectivity within the molecule, while MS helps determine its molecular weight and fragmentation patterns.

Another important aspect is the chemical stability of this compound under various storage conditions. Aldehydes are known to be susceptible to oxidation upon exposure to air or light, which can lead to decomposition or polymerization side reactions. Therefore, proper storage conditions such as inert atmosphere packaging and refrigeration are recommended to maintain sample integrity. Stability studies also involve monitoring changes in physical properties like melting point and refractive index over time.

The pharmacological evaluation of derivatives derived from 2-cyclopentylcyclopropane-1-carbaldehyde has revealed several promising leads. In preclinical models, certain analogs have demonstrated efficacy in inhibiting key enzymes involved in inflammatory pathways. These findings align with broader efforts in drug discovery to identify novel small molecules that can modulate immune responses without excessive toxicity. Additionally, computational modeling has been used to predict binding affinities and optimize lead structures based on virtual screening data.

The industrial applications of this compound extend beyond pharmaceuticals into agrochemicals and specialty chemicals. For instance, modified cyclopropanes have been explored as intermediates in synthesizing herbicides or fungicides due to their ability to interact with biological targets in plants or fungi. The unique reactivity profile of 2-cyclopentylcyclopropane-1-carbaldehyde makes it particularly useful in these contexts where structural diversity is essential for efficacy.

In conclusion,2-cyclopentylcyclopropane-1-carbaldehyde (CAS No. 2060039-49-6) represents a fascinating compound with significant potential across multiple domains of chemical research and application. Its structural features enable diverse synthetic transformations while offering opportunities for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this molecule,its importance is likely to grow further, driving innovation in both academic laboratories and industrial settings.